Cas no 90145-73-6 (L-Prolinamide, L-leucyl-N-(4-nitrophenyl)-)

L-Prolinamide, L-leucyl-N-(4-nitrophenyl)- structure
90145-73-6 structure
Product Name:L-Prolinamide, L-leucyl-N-(4-nitrophenyl)-
CAS No:90145-73-6
MF:C17H24N4O4
MW:348.396863937378
CID:793218
PubChem ID:71430054
Update Time:2025-04-19

L-Prolinamide, L-leucyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Prolinamide, L-leucyl-N-(4-nitrophenyl)-
    • (2S)-1-[(2S)-2-amino-4-methylpentanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
    • DTXSID20848709
    • 90145-73-6
    • L-Leucyl-N-(4-nitrophenyl)-L-prolinamide
    • Inchi: 1S/C17H24N4O4/c1-11(2)10-14(18)17(23)20-9-3-4-15(20)16(22)19-12-5-7-13(8-6-12)21(24)25/h5-8,11,14-15H,3-4,9-10,18H2,1-2H3,(H,19,22)/t14-,15-/m0/s1
    • InChI Key: NRWJPDWEPNEFIL-GJZGRUSLSA-N
    • SMILES: O=C([C@H](CC(C)C)N)N1CCC[C@H]1C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 348.17975526g/mol
  • Monoisotopic Mass: 348.17975526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 121Ų
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